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Compound of Interest

2-(6-Bromohexyloxy)tetrahydro-
Compound Name:
2H-pyran

2-(6-Bromohexyloxy)tetrahydro-2H-pyran is a bifunctional organic molecule that serves as a
critical building block in advanced chemical synthesis. Its structure incorporates a terminal alkyl
bromide, a versatile functional group for nucleophilic substitution and coupling reactions, and a
tetrahydropyranyl (THP) ether, a common protecting group for alcohols. This combination
makes it particularly valuable in multi-step syntheses where precise control over reactivity is
paramount.

In the field of drug development, this compound is frequently utilized as a linker molecule,
particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACS).[1] PROTACs are
novel therapeutic agents that leverage the cell's own protein disposal machinery to eliminate
disease-causing proteins.[1] The hexyl chain of 2-(6-Bromohexyloxy)tetrahydro-2H-pyran
provides the necessary spacing and flexibility for the two active ends of a PROTAC molecule to
bind effectively to their respective targets.[1] It may also be used as a reactant in the synthesis
of other complex molecules with potential biological activity.[2]

Given its integral role in synthesizing next-generation therapeutics and other complex chemical
entities, a thorough understanding of its safe handling and management is not merely a
regulatory formality but a cornerstone of responsible and successful research. This guide
provides a comprehensive framework for its use, grounded in an understanding of its chemical
properties and potential hazards.
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Section 1: Physicochemical Properties and Hazard
Identification

While comprehensive toxicological data for 2-(6-Bromohexyloxy)tetrahydro-2H-pyran is not
readily available, a professional risk assessment must be based on the known properties of its
constituent functional groups—an alkyl bromide and a THP ether.[3][4] The primary hazards
are associated with its combustible nature and potential as an irritant.

Table 1: Physicochemical and Safety Data

Property Value Source(s)
CAS Number 53963-10-3 [2][5]
Molecular Formula C11H21BrO2 [1][5]
Molecular Weight 265.19 g/mol [1][5]

Colorless to AlImost Colorless
Appearance

Clear Liquid
Boiling Point 125 °C at 0.1 mmHg [2][5]
Density 1.209 g/mL at 25 °C [2][5]
Flash Point 110 °C (230 °F) - Closed Cup [5]
Storage Temperature 2-8°C Recommended [5]
Incompatibilities Strong oxidizing agents [61[7]

Upon combustion, may

produce carbon monoxide,
Hazardous Decomposition carbon dioxide, and hydrogen [8]

halides (e.g., hydrogen
bromide).

Section 2: Core Risk Assessment and Mitigation
Strategies
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The causality behind safety protocols stems from the molecule's structure. The alkyl bromide

moiety presents a potential for reactivity, while the overall organic structure dictates its physical

hazards and physiological interactions.

Health Hazard Analysis

Eye and Skin Irritation: Although specific data is sparse, compounds with similar structures
are known to cause skin and serious eye irritation.[6][9] Prolonged or repeated contact with
the skin should be avoided as the molecule's lipophilicity may facilitate absorption. The
primary risk is direct contact with the liquid.

Inhalation: While the boiling point is high, reducing its volatility at ambient temperatures,
vapors can be generated during heating or aerosolized during transfers. Inhalation of mists
or vapors may cause respiratory irritation.[9] Therefore, all handling should be performed in a
well-ventilated area.

Ingestion: Ingestion is a low-probability event in a controlled laboratory setting but may be
harmful.

Engineering Controls: The First Line of Defense

The principle of E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) dictates

that personal protective equipment (PPE) is the last line of defense. The primary mitigation

strategy is robust engineering controls.

Chemical Fume Hood: All transfers, manipulations, and reactions involving this compound
must be conducted within a certified chemical fume hood to prevent the accumulation of
vapors and protect the user from inhalation exposure.[4]

Safety Infrastructure: The laboratory must be equipped with easily accessible and fully
functional safety showers and eyewash stations.[6][10] This is a self-validating system; their
presence is hon-negotiable for any work with potentially irritating chemicals.

Section 3: Standard Operating Protocol (SOP) for
Handling
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This protocol is designed to be a self-validating system, ensuring that each step reinforces a

safe working environment.

Required Personal Protective Equipment (PPE)

A risk assessment indicates that a standard Level D PPE ensemble is appropriate for routine

handling in a controlled environment, with specific enhancements for hand and eye protection.
[11][12]

Eye/Face Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory.[13] A
face shield should be worn over goggles during procedures with a higher risk of splashing or
energetic reactions.[13][14]

Hand Protection: Chemical-resistant gloves (disposable nitrile gloves are suitable for
incidental contact) must be worn.[13][15] It is critical to inspect gloves before use and
change them immediately if contamination is suspected. Never reuse disposable gloves.

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[13] Full-
length pants and closed-toe, closed-heel shoes are required to cover all exposed skin.[13]

Step-by-Step Handling Procedure

Preparation: Before handling, ensure all required engineering controls are operational and all
PPE is correctly donned. Clear the workspace in the fume hood of any unnecessary
equipment or chemicals.

Aliquotting and Transfer: Conduct all transfers slowly and carefully to avoid splashing or
aerosol generation. Use appropriate tools like pipettes or syringes.

Heating: If the procedure requires heating, use a well-controlled heating mantle or oil bath
with temperature feedback. Never heat sealed containers, as this can lead to pressure
buildup and explosion.

Post-Handling: After use, ensure the container is tightly sealed.[4] Decontaminate the work
area thoroughly.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[6] Do not eat, drink, or smoke in areas where chemicals are handled.
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[16]

Section 4: Storage, Spills, and Disposal
Conditions for Safe Storage

» Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing
agents.[4][6]

e The recommended storage temperature is refrigerated (2-8°C).[5]

o Keep containers tightly closed to prevent moisture contamination and potential leakage.

Emergency Spill Response Protocol

Immediate and correct response to a spill is critical to prevent exposure and further
contamination.

o Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.

o Ventilate: Ensure the area is well-ventilated, typically by ensuring the fume hood is operating
correctly.

o Assess & Don PPE: For small spills within a fume hood, trained personnel should don
appropriate PPE, including respiratory protection if necessary, chemical-resistant gloves, and
eye protection.

o Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as
sand, vermiculite, or a commercial chemical absorbent.[8][15][16]

o Collect & Dispose: Carefully sweep or scoop the absorbed material into a suitable, sealable
container for hazardous waste.[15] Label the container clearly.

» Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.

e Report: Report the incident to the laboratory supervisor or safety officer.
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4 Initial Response & Assessment
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Caption: Workflow for chemical spill response.
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Waste Disposal

Chemical waste must be disposed of responsibly to prevent environmental contamination.

» Dispose of unused product and contaminated materials through a licensed chemical
destruction plant or approved waste disposal facility.[3]

e Do not discharge into sewer systems or waterways.[3][16]

» Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Section 5: First Aid Measures

In the event of accidental exposure, follow these procedures while seeking immediate medical
attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention immediately.[6][15]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water for at least 15 minutes. If skin irritation occurs, get medical advice.[6][15]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
medical attention.[15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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